Cas no 4300-97-4 (3-Chloropivaloyl chloride)

• Product Name: 3-Chloropivaloyl chloride
• CAS No: 4300-97-4
• MF: C₅H₈Cl₂O
• MW: 155.022419929504
• MDL: MFCD00000710
• CID: 44918
• PubChem ID: 61345
• Update Time: 2025-04-18

3-Chloropivaloyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloropivalic chloride
• 3-chloropivaloyl chloride
• Chloropivaloyl chloride
• CPC
• 3-Chloro-2,2-Dimethyl Propionyl Chloride
• 3-Chloro-2,2-dimethylpropanoyl chloride
• 4-(5-AMINO-1,3,4-THIADIAZOL-2-YL)PHENYLBORONIC ACID
• 3-Chloro-2,2-dimethylpropionyl Chloride
• Propanoyl chloride, 3-chloro-2,2-dimethyl-
• beta-Chloropivaloyl chloride
• 6UH44S0ZZF
• NA9263
• 3-Chloro-2,2-dimethylpropaneyl chloride
• 3-Chloropivaloylchloride
• b-Chloropivaloyl Chloride
• DSSTox_CID_7567
• DSSTox_RID_78507
• DSSTox_GSID_27567
• KSC236K4F
• CH
• MQZNDD
• Tox21_201227
• MQZNDDUMJVSIMH-UHFFFAOYSA-N
• 3-chloro-2,2-dimethyl propanoyl chloride
• 3-CHLORO-2,2-DIMETHYLPROPIONOYL CHLORIDE
• InChI=1/C5H8Cl2O/c1-5(2,3-6)4(7)8/h3H2,1-2H3
• .BETA.-CHLOROPIVALOYL CHLORIDE
• NCGC00248964-01
• NS00031283
• DTXSID0027567
• MFCD00000710
• Q-200372
• NCGC00258779-01
• ss-Chloropivaloyl chloride
• CHEMBL3183011
• .BETA.-CHLOROPIVALIC ACID CHLORIDE
• 3-Chloro-2,2-dimethylpropionyl chloride, 98%
• SY050974
• UNII-6UH44S0ZZF
• CAS-4300-97-4
• Chloropivaloyl chloride [NA9263] [Poison]
• EN300-20325
• 4300-97-4
• MQZNDDUMJVSIMH-UHFFFAOYSA-
• 3-chloro-2,2-dimethyl-propionyl chloride
• Q27265544
• AKOS009031437
• FT-0615516
• PROPIONYL CHLORIDE, 3-CHLORO-2,2-DIMETHYL-
• 3-chloro-2,2-dimethylpropionylchloride
• C1243
• F2190-0037
• D78027
• SCHEMBL165457
• 2,2-dimethyl-3-chloropropionyl chloride
• STR01915
• .BETA.-CHLORO-.ALPHA.,.ALPHA.-DIMETHYLPROPIONYL CHLORIDE
• EINECS 224-311-8
• DTXCID307567
• UN9263
• 3Chloropivaloyl chloride
• betaChloropivaloyl chloride
• Propanoyl chloride, 3chloro2,2dimethyl
• 3Chloro2,2dimethylpropaneyl chloride
• 3-Chloropivaloyl chloride

• MDL： MFCD00000710
• Inchi： 1S/C5H8Cl2O/c1-5(2,3-6)4(7)8/h3H2,1-2H3
• InChI Key： MQZNDDUMJVSIMH-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)Cl)(C)C

Computed Properties

• Exact Mass: 153.99500
• Monoisotopic Mass: 153.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Colorless transparent liquid with pungent smell and tear inducing property
• Density: 1.199
• Melting Point: -15
• Boiling Point: 164°C
• Flash Point: 62 ºC
• Refractive Index: 1.452-1.454
• Water Partition Coefficient: React
• PSA: 17.07000
• LogP: 2.01680
• Solubility: Can be miscible with organic solvents

3-Chloropivaloyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3390 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： R22;R23;R34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R22; R23; R34
• Packing Group：III
• Safety Term：8
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides